2-chloro-N-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)acetamide

• IUPAC Name: 2-chloro-N-(2,2,4-trimethyl-3H-1-benzofuran-7-yl)acetamide
• InChI: InChI=1S/C13H16ClNO2/c1-8-4-5-10(15-11(16)7-14)12-9(8)6-13(2,3)17-12/h4-5H,6-7H2,1-3H3,(H,15,16)
• InChI Key: PYYLSOLYRJBKHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CC(OC2=C(C=C1)NC(=O)CCl)(C)C
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

“2-chloro-N-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)acetamide” is a chemical compound with a molecular formula of C13H16ClNO2. It has a molecular weight of 253.73.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a heterocyclic compound. The compound also contains a chlorine atom and an acetamide group. Further analysis would require more specific data such as NMR, HPLC, LC-MS, UPLC & more.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 253.73. Other properties such as boiling point and storage conditions are not specified in the search results.

Scientific Research Applications

• Structural and Chemical Properties :

  • The reaction of 2-(4-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)propanedial with hydroxylamine results in compounds where the ring N atom is essentially planar, indicating conjugation with the 2-cyanoacrylamide unit. This orientation arises from intramolecular hydrogen bonding between the indole N—H and carbonyl groups, and in the crystal, these compounds form hydrogen-bonded dimers, generating ribbons along the b-axis direction (Helliwell et al., 2011).

• Potential Therapeutic Applications :

  • A series of benzofuran-acetamide derivatives have been synthesized and assessed for anticonvulsant activity. These compounds, relative to phenytoin, demonstrated comparable anticonvulsant potency, suggesting their potential as therapeutic agents (Shakya et al., 2016).
  • Novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have been synthesized and showed significant anti-inflammatory activity, highlighting their potential in treating inflammation-related conditions (Sunder & Maleraju, 2013).

• Chemical Synthesis and Analysis :

  • The synthesis of N-(2-hydroxyphenyl)acetamide derivatives has been studied, providing insights into their structural properties and potential applications in various chemical processes (Nikonov et al., 2016).

• Photovoltaic Efficiency and Bioactive Properties :

  • Studies on bioactive benzothiazolinone acetamide analogs have shown their potential in photo-voltaic cells due to good light harvesting efficiency. These studies also include molecular docking to understand binding interactions with biological targets like Cyclooxygenase 1 (COX1), indicating their potential in therapeutic applications (Mary et al., 2020).

• Analgesic Properties :

  • Some acetamide derivatives have been synthesized and investigated for their potential analgesic activities, contributing to the understanding of their therapeutic potential in pain management (Kaplancıklı et al., 2012).